Cas no 140640-93-3 (1H-Pyrrolo[2,3-b]pyridine-5-carboxaldehyde,4-(4-fluorophenyl)-6-(1-methylethyl)-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-5-carboxaldehyde,4-(4-fluorophenyl)-6-(1-methylethyl)-
• CAS No: 140640-93-3
• MF: C₁₇H₁₅FN₂O
• MW: 282.312207460403
• CID: 103017
• PubChem ID: 14994384
• Update Time: 2025-04-18

1H-Pyrrolo[2,3-b]pyridine-5-carboxaldehyde,4-(4-fluorophenyl)-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-5-carboxaldehyde,4-(4-fluorophenyl)-6-(1-methylethyl)-
• 4-(4-fluorophenyl)-6-propan-2-yl-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde
• 1H-Pyrrolo[2,3-b]pyridine-5-carbaldehyde,4-(4-fluorophenyl)-6-(1-methylethyl)
• 1H-Pyrrolo[2,3-b]pyridine-5-carboxaldehyde,4-(4-fluorophenyl)-6-(1-methylethyl)
• SCHEMBL9698112
• 4-(4-Fluorophenyl)-6-(propan-2-yl)-1H-pyrrolo[2,3-b]pyridine-5-carbaldehyde
• 4-(4-Fluorophenyl)-5-formyl-6-isopropyl-1H-pyrrolo-[2,3-b]pyridine
• 140640-93-3
• UYQNFQJGHOQEHV-UHFFFAOYSA-N
• DTXSID30566684
• 4-(4-FLUOROPHENYL)-6-ISOPROPYL-1H-PYRROLO[2,3-B]PYRIDINE-5-CARBALDEHYDE
• AKOS015966259
• 1H-Pyrrolo[2,3-b]pyridine-5-carboxaldehyde, 4-(4-fluorophenyl)-6-(1-methylethyl)-

• Inchi： 1S/C17H15FN2O/c1-10(2)16-14(9-21)15(11-3-5-12(18)6-4-11)13-7-8-19-17(13)20-16/h3-10H,1-2H3,(H,19,20)
• InChI Key： UYQNFQJGHOQEHV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C2C=CNC=2N=C(C=1C=O)C(C)C

Computed Properties

• Exact Mass: 282.11700
• Monoisotopic Mass: 282.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.247
• Boiling Point: 481.3°C at 760 mmHg
• Flash Point: 244.9°C
• Refractive Index: 1.645
• PSA: 45.75000
• LogP: 4.30490